Cas no 1398504-25-0 (Ethyl 4-(difluoromethyl)-1-methyl-1H-pyrrole-3-carboxylate)

• Product Name: Ethyl 4-(difluoromethyl)-1-methyl-1H-pyrrole-3-carboxylate
• CAS No: 1398504-25-0
• MF: C₉H₁₁F₂NO₂
• MW: 203.18594956398
• CID: 4823116
• Update Time: 2025-11-01

Ethyl 4-(difluoromethyl)-1-methyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 4-(DIFLUOROMETHYL)-1-METHYL-1H-PYRROLE-3-CARBOXYLATE
• 4-Difluoromethyl-1-methyl-1H-pyrrole-3-carboxylic acid ethyl ester
• Ethyl 4-(difluoromethyl)-1-methyl-1H-pyrrole-3-carboxylate

• Inchi： 1S/C9H11F2NO2/c1-3-14-9(13)7-5-12(2)4-6(7)8(10)11/h4-5,8H,3H2,1-2H3
• InChI Key： RGOOBJBVBDKWNW-UHFFFAOYSA-N
• SMILES： FC(C1=CN(C)C=C1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 211
• XLogP3: 1.5
• Topological Polar Surface Area: 31.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives

Additional information on Ethyl 4-(difluoromethyl)-1-methyl-1H-pyrrole-3-carboxylate

Comprehensive Overview of Ethyl 4-(difluoromethyl)-1-methyl-1H-pyrrole-3-carboxylate (CAS 1398504-25-0)

Ethyl 4-(difluoromethyl)-1-methyl-1H-pyrrole-3-carboxylate (CAS 1398504-25-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrrole derivative is characterized by its unique difluoromethyl and ester functional groups, which contribute to its reactivity and potential applications. Researchers are increasingly exploring its role in the synthesis of novel heterocyclic compounds, particularly in the development of bioactive molecules and small-molecule inhibitors.

The compound's molecular structure features a 1-methyl-1H-pyrrole core, which is a common motif in medicinal chemistry due to its versatility. The ethyl carboxylate moiety enhances its solubility and facilitates further chemical modifications, making it a valuable intermediate in drug discovery. Recent studies highlight its potential in targeting enzyme inhibition and signal transduction pathways, aligning with current trends in precision medicine and personalized therapeutics.

In agrochemical applications, Ethyl 4-(difluoromethyl)-1-methyl-1H-pyrrole-3-carboxylate is being investigated for its potential as a crop protection agent. The difluoromethyl group is known to improve the metabolic stability and bioavailability of agrochemicals, addressing growing concerns about pesticide resistance and environmental sustainability. This aligns with the increasing demand for green chemistry solutions in agriculture.

From a synthetic perspective, the compound's CAS 1398504-25-0 serves as a key reference for researchers seeking high-purity intermediates. Its structural complexity and functional diversity make it a subject of interest in organofluorine chemistry, a field that has gained traction due to the unique properties of fluorine-containing compounds. Innovations in catalytic fluorination and flow chemistry have further expanded its accessibility for industrial-scale production.

Recent advancements in AI-driven drug design and computational chemistry have also spotlighted Ethyl 4-(difluoromethyl)-1-methyl-1H-pyrrole-3-carboxylate as a promising candidate for virtual screening. Its pharmacophore features are compatible with machine learning models, enabling faster identification of potential therapeutic applications. This resonates with the broader shift toward data-driven research in life sciences.

Quality control and analytical characterization of this compound are critical, given its role in high-value applications. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure purity and consistency. Suppliers and manufacturers emphasize compliance with Good Manufacturing Practices (GMP) to meet the stringent requirements of pharmaceutical and agrochemical industries.

In summary, Ethyl 4-(difluoromethyl)-1-methyl-1H-pyrrole-3-carboxylate (CAS 1398504-25-0) represents a multifaceted compound with broad relevance in modern chemistry. Its applications span drug development, agrochemical innovation, and material science, reflecting the interdisciplinary nature of contemporary research. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and sustainability.